CHRYSOERIOL-7-O-BETA-D-GLUCOSIDE
CHRYSOERIOL-7-O-BETA-D-GLUCOSIDE
Brand Name:
Vulcanchem
CAS No.:
19993-32-9
VCID:
VC0180641
InChI:
InChI=1S/C22H22O11/c1-30-15-4-9(2-3-11(15)24)14-7-13(26)18-12(25)5-10(6-16(18)32-14)31-22-21(29)20(28)19(27)17(8-23)33-22/h2-7,17,19-25,27-29H,8H2,1H3/t17-,19-,20+,21-,22-/m1/s1
SMILES:
COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula:
C22H22O11
Molecular Weight:
462.4 g/mol
CHRYSOERIOL-7-O-BETA-D-GLUCOSIDE
CAS No.: 19993-32-9
Main Products
VCID: VC0180641
Molecular Formula: C22H22O11
Molecular Weight: 462.4 g/mol
CAS No. | 19993-32-9 |
---|---|
Product Name | CHRYSOERIOL-7-O-BETA-D-GLUCOSIDE |
Molecular Formula | C22H22O11 |
Molecular Weight | 462.4 g/mol |
IUPAC Name | 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one |
Standard InChI | InChI=1S/C22H22O11/c1-30-15-4-9(2-3-11(15)24)14-7-13(26)18-12(25)5-10(6-16(18)32-14)31-22-21(29)20(28)19(27)17(8-23)33-22/h2-7,17,19-25,27-29H,8H2,1H3/t17-,19-,20+,21-,22-/m1/s1 |
Standard InChIKey | GAMYVSCDDLXAQW-MIUGBVLSSA-N |
Isomeric SMILES | COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
SMILES | COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Canonical SMILES | COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O |
PubChem Compound | 11294177 |
Last Modified | Nov 11 2021 |
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